Cas no 109175-24-8 (7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 109175-24-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5732772
• PubChem ID: 66884863
• Update Time: 2025-08-03

7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 109175-24-8
• 7-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• EN300-7544119
• 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• SCHEMBL1036238

• Inchi： 1S/C11H13NO2/c1-12-6-5-8-3-4-9(14-2)7-10(8)11(12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： OCVNSWAXMOKLCA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CCN1C)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one: A Comprehensive Overview

7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, also known by its CAS number 109175-24-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's unique structure, featuring a methoxy group at position 7 and a methyl group at position 2, contributes to its intriguing chemical properties and potential applications.

The synthesis of 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, making this compound more accessible for research and development purposes. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the isoquinoline skeleton.

In terms of biological activity, 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one has demonstrated promising properties in various assays. For instance, recent research has shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a potential lead molecule for drug discovery efforts targeting cancer and inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in vitro, further underscoring its therapeutic potential.

The structural elucidation of 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one has been achieved through advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into the compound's conformational preferences and stereochemistry, which are critical factors in determining its bioavailability and pharmacokinetic properties.

From an environmental standpoint, the ecological impact of 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one has been a topic of recent investigation. Studies have assessed its biodegradability under various conditions, revealing that it exhibits moderate persistence in aquatic environments. This information is crucial for guiding safe handling practices and regulatory compliance in industrial settings.

In conclusion, 7-Methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one stands as a remarkable example of how structural complexity can translate into functional diversity. With ongoing research exploring its synthetic routes, biological activities, and environmental fate, this compound continues to be a focal point in both academic and industrial research.